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Compound of Interest

Compound Name: 2-Formylbut-2-enyl acetate

Cat. No.: B15344578

An In-depth Technical Guide to 3-Formylbut-2-enyl acetate

This technical guide provides a comprehensive overview of 3-Formylbut-2-enyl acetate, a key
intermediate in industrial organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing.
Please note that the compound is often referred to in literature and commercial listings by
various synonyms, and the user's query of "2-Formylbut-2-enyl acetate" is correctly identified
as "3-Formylbut-2-enyl acetate".

Chemical Identifiers and Properties

3-Formylbut-2-enyl acetate is a bifunctional organic molecule containing both an aldehyde and
an ester group. This dual reactivity makes it a versatile building block in chemical synthesis.[1]
The (E)-isomer is the more commonly referenced stereoisomer.
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Identifier Value Source
CAS Number 14918-80-0 [2]
26586-02-7 ((E)-isomer) [2]I3]
(E)-4-acetoxy-2-methyl-2-
IUPAC Name [1]
butenal

3-Formylcrotyl acetate, (E)-3-

Formylbut-2-enyl acetate, 4-
Synonyms [1][2]

Acetoxy-2-methyl-2-butenal, -

formylcrotyl acetate

Molecular Formula C7H1003 [2]
Molecular Weight 142.15 g/mol [2]
Physical State Liquid (at standard conditions)

B Soluble in organic solvents like
Solubility [1]
ethanol and ether.

Synthesis of 3-Formylbut-2-enyl acetate

The primary industrial route for the synthesis of 3-Formylbut-2-enyl acetate is the
hydroformylation of 3,4-diacetoxybut-1-ene (3,4-DABE).[4][5] This process is a critical step in
the large-scale production of Vitamin A.[4][5] An alternative, though less common, method
involves the oxidation of allylic halides.[1]

Experimental Protocol: Hydroformylation of 3,4-
diacetoxybut-1-ene

This protocol is a generalized representation based on industrial processes.

Objective: To synthesize 3-Formylbut-2-enyl acetate via the hydroformylation of 3,4-
diacetoxybut-1-ene.

Reaction Scheme:
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Reagents and Materials:

3,4-diacetoxybut-1-ene (3,4-DABE)

Synthesis gas (a mixture of carbon monoxide and hydrogen)

Rhodium-based catalyst (e.g., rhodium carbonyl complexes)

Inert solvent (optional, e.g., benzene, toluene, or an ester)

High-pressure reactor

Procedure:

The high-pressure reactor is charged with 3,4-diacetoxybut-1-ene and the rhodium catalyst.
An inert solvent may be added if required.

The reactor is sealed and purged with an inert gas.

Synthesis gas (CO and H2) is introduced into the reactor to a pressure of 300 to 1200
atmospheres.[5]

The reaction mixture is heated to a temperature between 60°C and 120°C, with a preferred
range of 80°C to 105°C.[5]

The reaction is allowed to proceed with vigorous stirring until the desired conversion is
achieved. Reaction progress can be monitored by techniques such as gas chromatography.

Upon completion, the reactor is cooled to room temperature, and the pressure is carefully
released.

The crude product is then purified, typically by distillation, to isolate the 3-Formylbut-2-enyl
acetate.

Chemical Reactions of 3-Formylbut-2-enyl acetate

The presence of both an aldehyde and an ester functional group allows 3-Formylbut-2-enyl

acetate to participate in a variety of chemical transformations.
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» Oxidation: The aldehyde group can be oxidized to a carboxylic acid.[1]
e Reduction: The aldehyde can be reduced to the corresponding alcohol.[1]

e Nucleophilic Substitution: The ester group can undergo nucleophilic substitution with amines
or alcohols.[1]

o Wittig Reaction: This is the most significant reaction in its industrial application, where it
serves as the C5 component in the synthesis of Vitamin A.[4]

Role in Vitamin A Synthesis (BASF Process)

The BASF process for Vitamin A synthesis is a classic example of a convergent synthesis,
utilizing a C15 + C5 strategy.[4] 3-Formylbut-2-enyl acetate acts as the crucial C5 building
block.[4] It reacts with a C15 triphenylphosphonium salt in a Wittig reaction to form the C20
backbone of Vitamin A acetate.[4]

Visualizations
Industrial Synthesis of Vitamin A

1,3-Butadiene [—ACCtOXVIalon | 5 4 piacetoxybut-1-ene (3,4-DABE) [—ydroformylation y | 3 £y ibyt-2-enyl acetate (C5 Aldehyde) | Wittig Reaction
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Caption: Workflow for the industrial synthesis of Vitamin A.

Key Reactions of 3-Formylbut-2-enyl acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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